Cas no 1017028-13-5 (2-(4-Ethylpiperazino)isonicotinonitrile)

• Product Name: 2-(4-Ethylpiperazino)isonicotinonitrile
• CAS No: 1017028-13-5
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 3047602
• PubChem ID: 24707947
• Update Time: 2025-10-05

2-(4-Ethylpiperazino)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylpiperazino)isonicotinonitrile
• CHEMBL4591446
• SQB02813
• AKOS000192836
• 2-(4-ethylpiperazin-1-yl)pyridine-4-carbonitrile
• CS-0208257
• 1017028-13-5
• EN300-37506
• BS-26383
• 2-(4-ethylpiperazin-1-yl)isonicotinonitrile
• Z295203396

• Inchi： 1S/C12H16N4/c1-2-15-5-7-16(8-6-15)12-9-11(10-13)3-4-14-12/h3-4,9H,2,5-8H2,1H3
• InChI Key： NFIPWUNGOSCXHY-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(C2C=C(C#N)C=CN=2)CC1

Computed Properties

• Exact Mass: 216.137497g/mol
• Monoisotopic Mass: 216.137497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.28g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 43.2Ų

Additional information on 2-(4-Ethylpiperazino)isonicotinonitrile

Introduction to 2-(4-Ethylpiperazino)isonicotinonitrile (CAS No. 1017028-13-5)

2-(4-Ethylpiperazino)isonicotinonitrile, also known by its CAS number 1017028-13-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, which include a piperazine ring and an isonicotinonitrile moiety. The combination of these functional groups imparts distinct pharmacological properties, making it a subject of extensive research in various therapeutic applications.

The chemical structure of 2-(4-Ethylpiperazino)isonicotinonitrile consists of a pyridine ring with a cyano group at the 4-position, connected to a piperazine ring substituted with an ethyl group. This specific arrangement of functional groups contributes to its potential as a modulator of various biological targets, particularly those involved in the central nervous system (CNS).

Recent studies have explored the pharmacological effects of 2-(4-Ethylpiperazino)isonicotinonitrile in detail. One notable area of research is its interaction with nicotinic acetylcholine receptors (nAChRs). These receptors play a crucial role in cognitive functions, such as memory and attention, and are implicated in several neurological disorders, including Alzheimer's disease and schizophrenia. Preclinical studies have shown that 2-(4-Ethylpiperazino)isonicotinonitrile exhibits selective binding to specific subtypes of nAChRs, suggesting its potential as a therapeutic agent for these conditions.

In addition to its effects on nAChRs, 2-(4-Ethylpiperazino)isonicotinonitrile has been investigated for its anti-inflammatory properties. Inflammatory processes are involved in a wide range of diseases, from chronic conditions like arthritis to acute conditions such as sepsis. Research has demonstrated that this compound can modulate the production of pro-inflammatory cytokines, thereby reducing inflammation and potentially alleviating symptoms associated with these diseases.

The safety profile of 2-(4-Ethylpiperazino)isonicotinonitrile is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

Beyond its therapeutic applications, 2-(4-Ethylpiperazino)isonicotinonitrile has also been studied for its utility as a research tool. Its ability to selectively bind to specific receptors makes it valuable for investigating the roles of these receptors in various physiological and pathological processes. This can provide insights into disease mechanisms and aid in the development of more targeted therapies.

In conclusion, 2-(4-Ethylpiperazino)isonicotinonitrile (CAS No. 1017028-13-5) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its unique chemical structure and pharmacological properties make it an intriguing subject for further investigation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.